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Compound of Interest

Compound Name: Ferric ammonia citrate

Cat. No.: B10785296

Ferric Ammonium Citrate (FAC) is more than a simple iron salt; it is a complex coordination
compound with a multifaceted identity that has made it indispensable across the
pharmaceutical, food science, and diagnostic imaging industries.[1] While widely used as a
highly bioavailable iron source for treating iron-deficiency anemia and as a food additive
(E381), its precise chemical structure has long been described as "undetermined."[2][3][4][5][6]
This guide moves beyond surface-level descriptions to provide researchers, scientists, and
drug development professionals with a detailed exploration of its core physical and chemical
properties, the critical distinctions between its two primary forms, and the causality behind its
functional behavior in scientific applications.

FAC exists in two principal forms: a reddish-brown and a transparent green variant.[7][8][9][10]
The choice between these forms is not arbitrary; it is dictated by specific compositional
differences that profoundly impact their reactivity and suitability for various applications, from
oral iron supplements to the light-sensitive chemistry of cyanotype printing.[8]

Section 1: Chemical Composition and Molecular
Structure

Ferric Ammonium Citrate is a complex salt formed from iron in its +3 oxidation state (ferric),
ammonium ions (NHa*), and deprotonated citric acid (citrate, CeHs0737).[7][11] The exact
molecular formula is variable, as it depends on the stoichiometry of the reactants used during
synthesis.[12] However, it is generally represented by formulas such as CeH11FeNO7.[7][13][14]
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The key to its unique properties lies in its structure as a coordination complex. The citrate
ligand, with its three carboxyl groups and one hydroxyl group, acts as a multidentate chelating
agent, binding to the central ferric ion.[11] This chelation is crucial, as it solubilizes the
otherwise poorly soluble ferric ion in water and stabilizes it, enhancing its bioavailability.[11][15]
The ammonium ions in the structure serve to balance the overall charge of the complex.[16]

Recent structural studies have shed light on the long-standing mystery of its composition,
revealing that FAC is not a single mononuclear species but rather a mixture of complex
polynuclear iron-citrate clusters. The major component in both brown and green forms has
been identified as a trinuclear ferric citrate complex, with the green form also containing a
significant proportion of a dinuclear species.[9]

Caption: Conceptual diagram of the FAC coordination complex.

Section 2: Core Physical Properties

The physical characteristics of Ferric Ammonium Citrate are fundamental to its handling,
formulation, and application. These properties are summarized below.
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Brown Ferric Ammonium

Green Ferric Ammonium

Propert
SNy Citrate Citrate
Reddish-brown or garnet red )
_ Thin, transparent green scales,
Appearance scales, granules, or brownish-
granules, or powder.[7][12][10]
yellow powder.[12][10][17]
od Odorless to a faint smell of Odorless to a faint smell of
or
ammonia.[12][17][18] ammonia.[7]
Highly soluble in water ] )
N ] ] Very soluble in water; insoluble
Solubility (approx. 1.2 g/mL); insoluble in
in alcohol.[8][21]
alcohol.[11][19][20]
Deliquescent; readily absorbs ] )
o ] ] Deliquescent and hygroscopic.
Hygroscopicity moisture from the air.[18][19] 7]
[21]
N ) Data not readily available, but
Specific Gravity Approx. 1.8 (Water = 1).[19]

expected to be similar.

pH (Aqueous Solution)

Mildly acidic to neutral (pH 5.0-
8.0).[22][23]

Mildly acidic.[9]

Melting/Boiling Point

Decomposes upon heating; a
distinct melting point is not
observed.[18][19]

Decomposes upon heating.

Section 3: The Critical Distinction: Brown vs. Green

Forms

The differentiation between the brown and green forms of FAC is of paramount importance for

any scientific application. The variation is not merely aesthetic but is rooted in their chemical

composition, which in turn is a direct result of the synthesis conditions.

The primary determinant is the pH of the reaction mixture during synthesis. The brown form is

typically precipitated from an alkaline solution, whereas the green form is obtained from a more

acidic environment.[9] This difference in pH affects the stoichiometry of the final complex,

leading to distinct iron, ammonia, and citric acid content.
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Brown Ferric Ammonium Green Ferric Ammonium
Feature . .

Citrate Citrate
Iron (Fe) Content 16.5% - 18.5%[8][12][10] 14.5% - 16.0%[8][12][10]
Ammonia (NHs) Content ~9.0%][8][12][10] ~7.5%][8][12][10]
Citric Acid Content ~65%[8][12][10] ~75%[8][12][10]
Synthesis pH Alkaline[9] Acidic[9]

More readily reduced by light;

Light Sensitivity Less sensitive to light.[23][24] significantly more

photoreactive.[8][24]

This difference in photoreactivity is the scientific basis for the near-exclusive use of green FAC
in the cyanotype photographic process.[25][26] The higher citric acid content and specific
complex structure in the green form make it approximately three times more reactive to UV light
than its brown counterpart.[8]

Section 4: Chemical Properties and Reactivity

Profile
Redox Chemistry: The Ferric-Ferrous Interconversion

The chemical utility of FAC is dominated by the redox chemistry of its iron center. The iron can
cycle between the ferric (Fe3*) and ferrous (Fe2*) oxidation states, a process fundamental to
both its biological and industrial applications.[27]

e As a Mild Oxidizing Agent: In its stable form, the Fe3* center can act as an oxidizing agent.
[27]

e Photochemical Reduction: The most notable reaction is its photoreduction. Upon exposure to
UV light, the iron(lll) citrate complex undergoes a ligand-to-metal charge transfer (LMCT).
This process reduces the ferric (Fe3*) ion to the ferrous (Fe?*) ion while oxidizing the citrate
ligand.[27] This is the core mechanism of the cyanotype process, where the newly formed
Fe2* reacts with potassium ferricyanide to create the insoluble pigment Prussian blue.[25]
[16]
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Stability and Incompatibilities

Ferric Ammonium Citrate is stable under standard conditions when protected from light and
moisture.[17][18] However, its reactivity profile dictates specific storage and handling
considerations:

» Light Sensitivity: As a photosensitive compound, particularly the green form, it degrades
upon exposure to UV or direct sunlight.[19] This necessitates storage in opaque, light-
resistant containers.[19]

o Hygroscopicity: Its deliquescent nature means it will absorb atmospheric moisture, eventually
forming a solution if left exposed.[18] Storage in tightly sealed containers in a dry
environment is critical.[28]

o Chemical Incompatibilities: FAC is incompatible with strong oxidizing agents, iodides, and
tannins.[18][19]

o Thermal Decomposition: When heated to decomposition, it can generate hazardous fumes,
including toxic oxides of nitrogen and ammonia gas.[17][19][29]

Section 5: Synthesis and Quality Control Workflow
General Synthesis Pathway

The industrial production of Ferric Ammonium Citrate follows a multi-step process where the
stoichiometry of the reactants is carefully controlled to yield the desired form (brown or green).
[10]
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Step 3: Finishing

Evaporation & Drying Final FAC Product
L — —>
Concentration (Scales/Powder) (Brown or Green)

Step 2: Complexation

. . Reaction Vessel
Amm m —
onium Hydroxide (Controlled pH & Temp)

/

Citric Acid

Step 1: Preparation of Ferric Hydroxide

Base
(€9, NHiOH) ——_ _ Ferric Hydroxide
Fe(OH)s
Ferric Salt —— " (Precipitate)
(e.g., FeCl3)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of Ferric Ammonium Citrate.

A typical synthesis involves the reaction of freshly prepared ferric hydroxide with citric acid,
followed by the addition of ammonium hydroxide to facilitate the formation of the soluble
complex.[10][23] The solution is then filtered, concentrated by evaporation, and dried to
produce the final solid scales or powder.[10][30]

Experimental Protocol: Assay for Iron Content by Redox
Titration
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For drug development and quality control, verifying the iron content is a critical step. A common
and reliable method is titration with a standardized potassium permanganate (KMnQOa4) solution.

Principle: This method first involves the reduction of all ferric (Fe3*) ions in the sample to
ferrous (Fe2*) ions using a suitable reducing agent (e.g., stannous chloride). The resulting Fe2*
is then titrated with a strong oxidizing agent, KMnOa, of known concentration. The endpoint is
indicated by a persistent pink color from the excess permanganate ion.

Step-by-Step Methodology:

o Sample Preparation: Accurately weigh approximately 1.5 g of Ferric Ammonium Citrate and
dissolve it in 50 mL of deionized water in a 250 mL conical flask.

 Acidification: Carefully add 15 mL of concentrated hydrochloric acid (HCI). The acid medium
is necessary for the subsequent reduction and titration steps.

o Reduction of Fe3* to Fe2*: Heat the solution to approximately 70-80°C. Add a solution of
stannous chloride (SnClz) dropwise until the yellow color of the ferric ions disappears
completely. Add 1-2 drops in excess to ensure complete reduction.

e Removal of Excess Sn2+: Cool the solution to room temperature. Add 10 mL of a saturated
mercuric chloride (HgCl2) solution rapidly. A silky white precipitate of mercurous chloride
(Hg2Cl2) should form. If the precipitate is grey or black (indicating excess SnClz), the sample
must be discarded.

 Titration: Add 10 mL of a sulfuric-phosphoric acid mixture. Titrate immediately with
standardized 0.1 N potassium permanganate (KMnQOa4) solution until a faint, persistent pink
color appears, marking the endpoint.

o Calculation: The percentage of iron is calculated using the volume of KMnOa4 consumed and
the stoichiometry of the redox reaction (5 Fe2* + MNnOa~ + 8 H* - 5 Fe3* + Mn2* + 4 H20).
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Caption: A typical Quality Control (QC) workflow for Ferric Ammonium Citrate.

Section 6: Applications in Drug Development and
Research

The unique properties of FAC make it a valuable compound in several high-stakes scientific

areas.

+ Pharmaceuticals (Hematinic): Its primary role is as an active pharmaceutical ingredient (API)
in supplements for treating iron-deficiency anemia.[5][6][7] Its high water solubility, excellent
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bioavailability, and gentler profile on the gastrointestinal system compared to inorganic iron
salts like ferrous sulfate make it a preferred choice in many formulations.[2][7]

o Medical Imaging: It has been used as an oral contrast agent in Magnetic Resonance Imaging
(MRI) of the gastrointestinal tract.[7][11]

o Microbiology and Cell Culture: FAC serves as an essential iron source in various
microbiological culture media, such as Kligler's Iron Agar (KIA), to support bacterial growth
and for diagnostic tests like hydrogen sulfide production.[11][20]

o Cancer Research: Recent studies have explored the use of Ferric Ammonium Citrate to
induce ferroptosis, a specific type of iron-dependent cell death, in cancer cells, opening new
avenues for therapeutic research.[31]

Section 7: Safety, Handling, and Storage

While widely used, Ferric Ammonium Citrate is not without hazards and requires proper
handling.

e Health Hazards: It is classified as a skin and eye irritant.[17][21][29] Inhalation of dust can
cause irritation to the respiratory tract.[17][21][22] Ingestion of large quantities can lead to
symptoms of iron toxicity, including gastrointestinal distress, and in severe cases, more
serious systemic effects.[17][29]

» Personal Protective Equipment (PPE): When handling the solid material, appropriate PPE,
including safety glasses or goggles, gloves, and a lab coat, is essential to prevent skin and
eye contact.[19] In dusty environments, a NIOSH-approved respirator should be used.[17]

o Storage: To maintain its integrity, FAC must be stored in a cool, dry, and well-ventilated area.
[28] It is crucial to keep it in tightly closed, light-resistant containers to protect it from
moisture and light.[17][19][21]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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